2,3-dinor Thromboxane B1
2,3-dinor Thromboxane B1
Thromboxane B2 (TXB2) is released in substantial quantities from aggregating platelets and metabolized during circulation to 11-dehydro TXB2 and 2,3-dinor TXB2. In rats and rabbits, 2,3-dinor TXB1 has been identified as another urinary metabolite of TXB2. However in human urine, only trace amounts of 2,3-dinor TXB1 have been identified. In rats, 2,3-dinor TXB1 is excreted at a much higher rate than 2,3-dinor TXB2 (19.2 ± 4.9 ng/24 hr and 1.6 ± 0.3 ng/24 hr, respectively). Therefore, urinary 2,3-dinor TXB1 is a suitable marker of thromboxane biosynthesis in rats.
Brand Name:
Vulcanchem
CAS No.:
196493-76-2
VCID:
VC0026729
InChI:
InChI=1S/C18H32O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h10-11,13-16,18-20,23H,2-9,12H2,1H3,(H,21,22)/b11-10+/t13-,14-,15-,16+,18?/m0/s1
SMILES:
CCCCCC(C=CC1C(C(CC(O1)O)O)CCCCC(=O)O)O
Molecular Formula:
C18H32O6
Molecular Weight:
344.4
2,3-dinor Thromboxane B1
CAS No.: 196493-76-2
Reference Standards
VCID: VC0026729
Molecular Formula: C18H32O6
Molecular Weight: 344.4
| CAS No. | 196493-76-2 |
|---|---|
| Product Name | 2,3-dinor Thromboxane B1 |
| Molecular Formula | C18H32O6 |
| Molecular Weight | 344.4 |
| IUPAC Name | 5-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]pentanoic acid |
| Standard InChI | InChI=1S/C18H32O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h10-11,13-16,18-20,23H,2-9,12H2,1H3,(H,21,22)/b11-10+/t13-,14-,15-,16+,18?/m0/s1 |
| SMILES | CCCCCC(C=CC1C(C(CC(O1)O)O)CCCCC(=O)O)O |
| Description | Thromboxane B2 (TXB2) is released in substantial quantities from aggregating platelets and metabolized during circulation to 11-dehydro TXB2 and 2,3-dinor TXB2. In rats and rabbits, 2,3-dinor TXB1 has been identified as another urinary metabolite of TXB2. However in human urine, only trace amounts of 2,3-dinor TXB1 have been identified. In rats, 2,3-dinor TXB1 is excreted at a much higher rate than 2,3-dinor TXB2 (19.2 ± 4.9 ng/24 hr and 1.6 ± 0.3 ng/24 hr, respectively). Therefore, urinary 2,3-dinor TXB1 is a suitable marker of thromboxane biosynthesis in rats. |
| Synonyms | 2,3-dinor TXB1 |
| Reference | 1.Ciabattoni, G.,Pugliese, F.,Davi, G., et al. Fractional conversion of thromboxane B2 to urinary 11-dehydrothromboxane B2 in man. Biochimica et Biophysica Acta 992, 66-70 (1989). |
| PubChem Compound | 101668701 |
| Last Modified | Nov 11 2021 |
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